Methyl 2,6-dibromo-3-fluorobenzoate
Overview
Description
“Methyl 2,6-dibromo-3-fluorobenzoate” is a chemical compound with the CAS Number: 1804417-05-7 . It has a linear formula of C8H5Br2FO2 . The molecular weight of this compound is 311.93 .
Molecular Structure Analysis
The InChI code for “Methyl 2,6-dibromo-3-fluorobenzoate” is 1S/C8H5Br2FO2/c1-13-8(12)6-4(9)2-3-5(11)7(6)10/h2-3H,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model .Physical And Chemical Properties Analysis
“Methyl 2,6-dibromo-3-fluorobenzoate” is a solid compound .Scientific Research Applications
Antimycobacterial Activity
Methyl 2,6-dibromo-3-fluorobenzoate and its derivatives show promise in the field of antimycobacterial research. For example, derivatives like 4-fluorobenzoic acid [(2,6-dichlorophenyl) methylene]hydrazide have demonstrated significant inhibitory activity against strains of Mycobacterium tuberculosis, a critical area of study in tuberculosis treatment (Koçyiğit-Kaymakçıoğlu et al., 2009).
Radiographic Applications
Research has been conducted on fluoro-bromo derivatives of benzoic acid, including compounds similar to methyl 2,6-dibromo-3-fluorobenzoate, for their potential use as radiographic opaques. These compounds have been found to have opaque properties equal to or superior to existing agents in radiography, suggesting potential applications in medical imaging (Sprague et al., 1953).
Synthesis Optimization
Efforts have been made to optimize the synthesis of related compounds, such as Methyl 2-amino-5-fluorobenzoate, using different synthesis methods. This research contributes to the broader field of chemical synthesis and the development of efficient production methods for similar chemical compounds (Yin Jian-zhong, 2010).
Environmental Degradation Studies
Methyl 2,6-dibromo-3-fluorobenzoate's derivatives have been used in studies to understand the environmental degradation of aromatic compounds. For instance, fluorinated compounds have been used to trace the methanogenic degradation pathways of aromatic compounds in environmental samples (Londry & Fedorak, 1993).
Agricultural Applications
Compounds similar to methyl 2,6-dibromo-3-fluorobenzoate have been studied for their potential applications in agriculture, particularly in relation to the development of antiviral agents against plant viruses (Xie et al., 2017).
Safety And Hazards
properties
IUPAC Name |
methyl 2,6-dibromo-3-fluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5Br2FO2/c1-13-8(12)6-4(9)2-3-5(11)7(6)10/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OJEPJPWSVYPDPO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC(=C1Br)F)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5Br2FO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.93 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2,6-dibromo-3-fluorobenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
